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Introduction
2'-Hydroxypropiophenone, also known as 1-(2-hydroxyphenyl)propan-1-one, is an aromatic

ketone that serves as a versatile and crucial intermediate in organic synthesis.[1] Its unique

structure, featuring a hydroxyl group ortho to a propionyl group on a benzene ring, imparts

specific reactivity that is leveraged in the synthesis of a variety of more complex molecules.

This technical guide provides an in-depth overview of the physical and chemical properties,

synthesis, and applications of 2'-Hydroxypropiophenone, with a focus on its role in

pharmaceutical development.

Physical and Chemical Properties
2'-Hydroxypropiophenone is typically a clear, colorless to pale yellow or brown liquid.[2][3] It

is insoluble in water but soluble in many organic solvents.[4]
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Property Value Reference

Appearance Clear brown liquid [3][4]

Melting Point 20-22 °C [4]

Boiling Point 229-230 °C at 760 mmHg [2][4]

115 °C at 15 mmHg [5][6][7]

Density 1.106 g/cm³ at 17 °C [4]

1.094 g/mL at 25 °C [5][6][7]

Refractive Index (n20/D) 1.548 - 1.550 [2][5]

Solubility Insoluble in water [4]

Vapor Pressure 0.05 mmHg at 25 °C [4]

pKa 8.33 [4]
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Identifier Value Reference

CAS Number 610-99-1 [1][4]

Molecular Formula C₉H₁₀O₂ [1][4]

Molecular Weight 150.17 g/mol [1][4]

IUPAC Name
1-(2-hydroxyphenyl)propan-1-

one
[1]

Synonyms

2-Propionylphenol, o-

Hydroxypropiophenone, Ethyl

2-hydroxyphenyl ketone

[1][4]

InChI

InChI=1S/C9H10O2/c1-2-

8(10)7-5-3-4-6-9(7)11/h3-

6,11H,2H2,1H3

[1]

SMILES CCC(=O)C1=CC=CC=C1O [1]

Spectral Data
The structural features of 2'-Hydroxypropiophenone can be confirmed by various

spectroscopic techniques.

Table 3: Spectral Data for 2'-Hydroxypropiophenone
Technique

Key Features and
Observations

Reference

¹H NMR Spectra available for review. [2][5]

¹³C NMR Spectra available for review. [3]

Infrared (IR) Spectroscopy

Spectra available, showing

characteristic peaks for the

hydroxyl and carbonyl groups.

[1][8]

Mass Spectrometry (MS)
GC-MS data indicates a top

peak at m/z 121.
[1]
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Synthesis of 2'-Hydroxypropiophenone
The most common methods for the synthesis of 2'-Hydroxypropiophenone are the Fries

rearrangement of phenyl propionate and the Friedel-Crafts acylation of phenol.

Experimental Protocol 1: Synthesis via Fries
Rearrangement
The Fries rearrangement involves the conversion of a phenolic ester to a hydroxy aryl ketone

using a Lewis acid catalyst. This reaction is ortho, para-selective, and the reaction conditions

can be tuned to favor the desired isomer.

Materials:

Phenyl propionate

Anhydrous aluminum chloride (AlCl₃)

Carbon disulfide (CS₂) or Nitrobenzene (as solvent)

Hydrochloric acid (HCl) for workup

Organic solvent for extraction (e.g., diethyl ether)

Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

phenyl propionate in the chosen solvent (e.g., carbon disulfide).

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to proceed at room

temperature, followed by heating under reflux for 2-3 hours.
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After the reflux period, carefully pour the reaction mixture into a beaker containing ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer and extract the aqueous layer with an organic solvent (e.g.,

diethyl ether).

Combine the organic layers, wash with water, and dry over anhydrous magnesium sulfate or

sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 2'-Hydroxypropiophenone.

Start
Phenyl Propionate +
Anhydrous AlCl3 +
Solvent (e.g., CS2)

Combine Reactants
in Flask with Reflux Condenser Cool in Ice Bath Slow Addition of AlCl3 Heat under Reflux

(2-3 hours) Quench with Ice/HCl Extract with
Organic Solvent Dry Organic Layer Solvent Evaporation Vacuum Distillation 2'-Hydroxypropiophenone

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2'-Hydroxypropiophenone via Fries Rearrangement.

Experimental Protocol 2: Synthesis via Friedel-Crafts
Acylation
The Friedel-Crafts acylation involves the reaction of an aromatic compound with an acylating

agent, typically an acyl chloride or anhydride, in the presence of a Lewis acid catalyst.

Materials:

Phenol

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) or other suitable solvent

Hydrochloric acid (HCl) for workup
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Sodium bicarbonate solution for neutralization

Anhydrous magnesium sulfate for drying

Procedure:

In a three-necked flask equipped with a stirrer, dropping funnel, and a reflux condenser,

suspend anhydrous aluminum chloride in dichloromethane.

Cool the suspension in an ice bath.

Slowly add propionyl chloride to the stirred suspension.

After the formation of the acylium ion complex, add a solution of phenol in dichloromethane

dropwise.

Once the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for a specified time.

Carefully pour the reaction mixture into a mixture of crushed ice and concentrated

hydrochloric acid.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash them with water, followed by a dilute sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and evaporate the solvent to yield the crude product.

Purify the product by vacuum distillation.

Start
Phenol + Propionyl Chloride +

Anhydrous AlCl3 +
Dichloromethane

Form Acylium Ion Complex
(AlCl3 + Propionyl Chloride) Add Phenol Solution Dropwise Stir at Room Temperature Pour into Ice/HCl Separate Organic Layer,

Wash with H2O, NaHCO3, Brine Dry with Anhydrous MgSO4 Filter, Evaporate Solvent,
and Vacuum Distill 2'-Hydroxypropiophenone

Click to download full resolution via product page
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Caption: Workflow for the Synthesis of 2'-Hydroxypropiophenone via Friedel-Crafts Acylation.

Applications in Drug Development and Organic
Synthesis
2'-Hydroxypropiophenone is a valuable building block in the synthesis of various

pharmaceutical compounds and other complex organic molecules.

Stereoselective Synthesis of Vicinal Diols
A primary application of 2'-Hydroxypropiophenone is in the stereoselective synthesis of

vicinal diols, such as 1-phenylpropane-1,2-diol. These chiral diols are essential components in

the synthesis of a range of active pharmaceutical ingredients (APIs), where the specific

stereochemistry is critical for biological activity.

Experimental Protocol 3: Stereoselective Reduction to 1-
phenylpropane-1,2-diol
This protocol outlines a general enzymatic approach for the stereoselective reduction of 2'-
Hydroxypropiophenone.

Materials:

(S)-2-Hydroxypropiophenone

Alcohol dehydrogenase (e.g., from Lactobacillus brevis)

NADH or a cofactor regeneration system (e.g., formate dehydrogenase and formate)

Phosphate buffer (e.g., 50 mM, pH 7.5)

Magnesium sulfate (MgSO₄)

Thiamine diphosphate (ThDP)

Procedure:
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Prepare a reaction mixture containing phosphate buffer, magnesium sulfate, and thiamine

diphosphate.

Add (S)-2-Hydroxypropiophenone to the buffered solution.

If using a cofactor regeneration system, add the necessary components (e.g., formate

dehydrogenase and sodium formate).

Initiate the reaction by adding the alcohol dehydrogenase and NADH.

Incubate the reaction at a controlled temperature (e.g., 25 °C) with gentle agitation.

Monitor the progress of the reaction by techniques such as HPLC or GC to determine the

conversion of the starting material and the formation of the diol product.

Upon completion, stop the reaction and extract the product with a suitable organic solvent.

Dry the organic extract and remove the solvent.

Purify the 1-phenylpropane-1,2-diol product, for example, by column chromatography.

Photoinitiator in UV-Curing
2'-Hydroxypropiophenone and its derivatives can also function as photoinitiators in UV-

curable coatings and inks.[9] Upon exposure to UV light, these molecules can generate

reactive species that initiate polymerization.
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Caption: Key Applications of 2'-Hydroxypropiophenone.

Safety and Handling
2'-Hydroxypropiophenone is an irritant to the skin, eyes, and respiratory tract.[1][4] It is

important to handle this chemical in a well-ventilated area, preferably a fume hood, while

wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat. In case of fire, use water spray, dry chemical, carbon dioxide, or an appropriate

foam as extinguishing media.[4]

Conclusion
2'-Hydroxypropiophenone is a chemical intermediate with significant utility in both academic

research and industrial applications, particularly in the pharmaceutical sector. Its well-defined

physical and chemical properties, coupled with established synthetic routes, make it a reliable

precursor for the synthesis of chiral molecules and other complex organic structures. Proper

handling and adherence to safety protocols are essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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